![molecular formula C16H16ClN7O2S B2668934 4-(4-((2-chlorophenyl)sulfonyl)piperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyrimidine CAS No. 1798516-96-7](/img/structure/B2668934.png)
4-(4-((2-chlorophenyl)sulfonyl)piperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyrimidine
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Description
Scientific Research Applications
Heterocyclic Compound Synthesis
The synthesis of novel heterocyclic compounds, such as [1,2,4]triazolo[1,5-c]pyrimidine-13-ones and pyrimido[1,6-b]-[1,2,4]triazine derivatives, from reactions involving chlorophenyl and pyrimidine components has been explored. These compounds have shown promising antimicrobial activities, highlighting the potential of 4-(4-((2-chlorophenyl)sulfonyl)piperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyrimidine derivatives in the development of new antimicrobial agents (El-Agrody et al., 2001).
Antiproliferative Activity
Derivatives of the compound have been synthesized and evaluated for their antiproliferative effects against human cancer cell lines, including K562, Colo-205, MDA-MB 231, and IMR-32. Certain derivatives demonstrated significant activity, suggesting their potential as anticancer agents. This showcases the compound's relevance in cancer research and the development of new chemotherapeutic agents (Mallesha et al., 2012).
Herbicidal Applications
Research into the synthesis of pyrimidine and triazine intermediates for herbicidal sulfonylureas includes the development of new compounds with enhanced selectivity and activity against specific agricultural pests. This indicates the compound's potential utility in the synthesis of novel herbicides with improved efficacy and selectivity (Hamprecht et al., 1999).
Antimicrobial Activity
The exploration of novel pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives containing sulfonyl moieties has yielded compounds with significant antimicrobial activities. This underscores the compound's utility in the synthesis of new antimicrobial agents, which could be pivotal in addressing the challenge of antibiotic resistance (Ammar et al., 2004).
properties
IUPAC Name |
4-[4-(2-chlorophenyl)sulfonylpiperazin-1-yl]-6-(1,2,4-triazol-1-yl)pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClN7O2S/c17-13-3-1-2-4-14(13)27(25,26)23-7-5-22(6-8-23)15-9-16(20-11-19-15)24-12-18-10-21-24/h1-4,9-12H,5-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFNKUGBNWOPXSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=NC(=C2)N3C=NC=N3)S(=O)(=O)C4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClN7O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-((2-chlorophenyl)sulfonyl)piperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyrimidine |
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